Cas no 543704-76-3 (1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI))

1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI) structure
543704-76-3 structure
Product Name:1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI)
CAS No:543704-76-3
MF:C12H12N2O2
MW:216.235882759094
CID:1017577
PubChem ID:3502430
Update Time:2025-04-20

1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1-(4-ethoxybenzoyl)-(9CI)
    • STK483242
    • (4-ethoxyphenyl)(1H-pyrazol-1-yl)methanone
    • 1H-PYRAZOLE, 1-(4-ETHOXYBENZOYL)-
    • DB-322997
    • CHEMBL3445411
    • AKOS003281844
    • 543704-76-3
    • Inchi: 1S/C12H12N2O2/c1-2-16-11-6-4-10(5-7-11)12(15)14-9-3-8-13-14/h3-9H,2H2,1H3
    • InChI Key: MKCUFLRTPWIQML-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C(N2C=CC=N2)=O)=CC=1

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų
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